Cas no 1805279-60-0 (3-(Difluoromethyl)-4-(fluoromethyl)-5-iodopyridine)

• Product Name: 3-(Difluoromethyl)-4-(fluoromethyl)-5-iodopyridine
• CAS No: 1805279-60-0
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4845802
• Update Time: 2025-05-20

3-(Difluoromethyl)-4-(fluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-(fluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H5F3IN/c8-1-4-5(7(9)10)2-12-3-6(4)11/h2-3,7H,1H2
• InChI Key： LAFFDEMWGASGOD-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C(F)F)=C1CF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-4-(fluoromethyl)-5-iodopyridine

Professional Introduction to 3-(Difluoromethyl)-4-(fluoromethyl)-5-iodopyridine (CAS No. 1805279-60-0)

3-(Difluoromethyl)-4-(fluoromethyl)-5-iodopyridine (CAS No. 1805279-60-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, holds promise for various applications in drug discovery and development. Its molecular structure incorporates both difluoromethyl and fluoromethyl substituents, which are known for their ability to enhance metabolic stability and binding affinity in drug molecules. Additionally, the presence of an iodopyridine core provides a versatile platform for further functionalization, making it a valuable intermediate in synthetic chemistry.

The significance of 3-(difluoromethyl)-4-(fluoromethyl)-5-iodopyridine is further underscored by its potential applications in the design of novel therapeutic agents. In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The difluoromethyl and fluoromethyl groups are particularly noteworthy, as they have been shown to improve the pharmacokinetic properties of drug candidates, including their bioavailability and resistance to enzymatic degradation. These attributes make 3-(difluoromethyl)-4-(fluoromethyl)-5-iodopyridine an attractive building block for medicinal chemists.

In the realm of academic research, 3-(difluoromethyl)-4-(fluoromethyl)-5-iodopyridine has been utilized in several groundbreaking studies. For instance, researchers have leveraged its reactive iodine moiety to facilitate cross-coupling reactions, which are essential for constructing complex molecular architectures. These reactions have enabled the synthesis of novel heterocyclic compounds with potential therapeutic benefits. Moreover, the compound's ability to serve as a precursor for more elaborate structures has made it a staple in synthetic organic chemistry laboratories.

The pharmaceutical industry has also recognized the value of 3-(difluoromethyl)-4-(fluoromethyl)-5-iodopyridine strong>, particularly in the context of developing next-generation drugs. Its structural motifs are often incorporated into molecules designed to interact with specific biological targets. For example, studies have explored its utility in creating kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The incorporation of both < strong>difluoromethyl strong >and fluoromethyl strong >groups into these inhibitors has been shown to enhance their binding affinity and selectivity.

Furthermore, the growing field of precision medicine has highlighted the importance of compounds like 3-(< strong>difluoromethyl strong >)-4-(< strong >fluoromethyl strong >)-5-< strong >iodopyridine strong>. By enabling the creation of highly specific drug candidates, this compound contributes to the development of personalized therapies tailored to individual patients' genetic profiles. The ability to fine-tune molecular structures through functional group modifications allows researchers to optimize drug efficacy while minimizing side effects.

The synthesis and application of 3-(< strong>difluoromethyl strong >)-4-(< strong >fluoromethyl strong >)-5-< strong >iodopyridine strong > also aligns with broader trends in green chemistry. Efforts have been made to develop more sustainable synthetic routes that reduce waste and energy consumption. Innovations in catalytic systems and solvent-free reactions have further enhanced the environmental footprint of producing this valuable intermediate. Such advancements not only improve laboratory efficiency but also contribute to global sustainability goals.

In conclusion, 3-(< strong>difluoromethyl strong >)-4-(< strong >fluoromethyl strong >)-5-< strong >iodopyridine strong>(CAS No. 1805279-60-0) represents a cornerstone in modern pharmaceutical research and development. Its unique structural features and versatile reactivity make it an indispensable tool for chemists and biologists working on cutting-edge therapeutic solutions. As scientific understanding continues to evolve, this compound is poised to play an even greater role in shaping the future of medicine.